Cas no 2081883-53-4 (Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate)

• Product Name: Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• CAS No: 2081883-53-4
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 4735506
• Update Time: 2025-05-19

Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• J3.626.160I
• tert-Butyl ((1R,2R,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate
• [2alpha-Amino-5beta-(dimethylcarbamoyl)cyclohexane-1beta-yl]carbamic acid tert-butyl ester
• Tert-butyl N-[(1R,2R,5R)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate
• Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate

• Inchi： 1S/C14H27N3O3/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5/h9-11H,6-8,15H2,1-5H3,(H,16,19)/t9-,10-,11-/m1/s1
• InChI Key： JCHIBKSSZNWERE-GMTAPVOTSA-N
• SMILES： O=C([C@@H]1CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Topological Polar Surface Area: 84.7

Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate

Introduction to Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate and Its Significance in Modern Chemical Biology

Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate, with the CAS number 2081883-53-4, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for various applications, including drug discovery and molecular recognition. The intricate stereochemistry of this molecule, particularly the presence of multiple stereocenters, makes it a fascinating subject for researchers exploring the relationship between molecular structure and biological activity.

The< strong>nomenclature of this compound provides a detailed insight into its chemical architecture. The term "Tert-Butyl" indicates the presence of a tert-butyl group, which is a common moiety in organic synthesis known for its steric hindrance properties. This group can influence the reactivity and binding affinity of the molecule. The core structure is a cyclohexane ring, which is further functionalized with an amino group at the 2-position and a dimethylcarbamoyl group at the 5-position. The stereochemistry specified by "(1R,2R,5R)" denotes the absolute configuration at these three stereocenters, highlighting the importance of chirality in determining the biological activity of this compound.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological targets more accurately. The< strong>3D conformation of Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate can be predicted using molecular dynamics simulations and quantum mechanical calculations. These studies have shown that the steric bulk provided by the tert-butyl group and the specific orientation of the functional groups play a crucial role in determining its binding mode to potential receptors or enzymes. This understanding is crucial for designing derivatives with enhanced potency or selectivity.

In the realm of drug discovery, the< strong>pharmacophoric features of this compound make it an attractive candidate for further development. The combination of an amino group and a carbamoyl group provides multiple interaction points with biological targets, including hydrogen bonding and electrostatic interactions. Additionally, the cyclohexane ring can adopt different conformations, allowing for versatile binding modes. These features have been exploited in designing molecules that interact with specific protein targets involved in various diseases.

One area where this compound has shown promise is in the development of< strong>neurological therapeutics. Research has indicated that molecules with similar structural motifs can interact with neurotransmitter receptors and enzymes involved in neurological disorders. The stereochemistry of Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate is particularly relevant here, as enantiomeric purity is often critical for biological activity. Studies have demonstrated that slight variations in stereochemistry can lead to significant differences in receptor binding affinity and pharmacological effects.

The< strong>synthetic pathways to this compound have also been explored extensively. Given its complex stereochemical framework, synthesizing this molecule requires precise control over reaction conditions and stereochemical outcomes. Techniques such as chiral auxiliary-assisted synthesis and asymmetric catalysis have been employed to achieve high enantiomeric purity. These synthetic strategies not only provide insights into constructing complex molecules but also contribute to the development of more efficient synthetic methodologies.

The< strong>biological evaluation of Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate has revealed several interesting properties. In vitro studies have shown that this compound can modulate the activity of certain enzymes and receptors. For instance, it has been observed to interact with metalloproteinases involved in inflammation pathways. Additionally, preliminary cell-based assays suggest potential effects on cell proliferation and differentiation, making it a candidate for further exploration in areas such as oncology.

The< strong>toxicological profile of this compound is another critical aspect that has been investigated. Acute toxicity studies have indicated that it exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, long-term studies are necessary to fully assess its safety profile and any potential side effects associated with chronic exposure.

The integration of< strong>machine learning tools into drug discovery has accelerated the process of identifying promising candidates like Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate. By leveraging large datasets and predictive models, researchers can quickly screen thousands of compounds for their potential biological activity before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug development.

The< strong>catalytic applications of this compound are also noteworthy. Its structural features make it a suitable candidate for use as a ligand or intermediate in asymmetric catalysis. Researchers have explored its use in various transformations, including hydrogenation reactions where high enantiomeric excess is desired.

In conclusion,< strong>Tert-Butyl ((1R,2R,5R)-2-Amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate (CAS 2081883-53-4) represents a significant advancement in chemical biology due to its unique structural features and promising biological activities. Its complex stereochemistry offers insights into how molecular structure influences biological function, making it a valuable tool for researchers exploring new therapeutic agents. As computational methods continue to evolve and machine learning becomes more integrated into drug discovery processes, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.